Cas no 2171895-41-1 (2-(1,3,4-Thiadiazol-2-yl)cyclopentan-1-ol)

• Product Name: 2-(1,3,4-Thiadiazol-2-yl)cyclopentan-1-ol
• CAS No: 2171895-41-1
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5565874
• PubChem ID: 165594611
• Update Time: 2025-05-25

2-(1,3,4-Thiadiazol-2-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2171895-41-1
• 2-(1,3,4-thiadiazol-2-yl)cyclopentan-1-ol
• EN300-1635390
• 2-(1,3,4-Thiadiazol-2-yl)cyclopentan-1-ol

• Inchi： 1S/C7H10N2OS/c10-6-3-1-2-5(6)7-9-8-4-11-7/h4-6,10H,1-3H2
• InChI Key： PHZQJBBDFJTNLR-UHFFFAOYSA-N
• SMILES： S1C=NN=C1C1CCCC1O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.2Ų

Additional information on 2-(1,3,4-Thiadiazol-2-yl)cyclopentan-1-ol

Recent Advances in the Study of 2-(1,3,4-Thiadiazol-2-yl)cyclopentan-1-ol (CAS: 2171895-41-1): A Promising Scaffold in Medicinal Chemistry

The compound 2-(1,3,4-Thiadiazol-2-yl)cyclopentan-1-ol (CAS: 2171895-41-1) has recently emerged as a promising scaffold in medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines a cyclopentanol moiety with a 1,3,4-thiadiazole ring, exhibits significant pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on optimizing its synthesis, elucidating its mechanism of action, and exploring its potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry reported the efficient synthesis of 2-(1,3,4-Thiadiazol-2-yl)cyclopentan-1-ol via a one-pot cyclization reaction, achieving a yield of 78% under mild conditions. The researchers highlighted the compound's stability and solubility in aqueous solutions, which are critical for its bioavailability. Additionally, molecular docking studies revealed strong interactions between the thiadiazole ring and the active sites of several bacterial enzymes, suggesting its potential as an antimicrobial agent.

In the context of anticancer research, a 2024 paper in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 2-(1,3,4-Thiadiazol-2-yl)cyclopentan-1-ol exhibited potent inhibitory effects against the proliferation of breast cancer cell lines (MCF-7 and MDA-MB-231). The study identified that the hydroxyl group on the cyclopentane ring plays a crucial role in enhancing the compound's binding affinity to cancer-related proteins, such as EGFR and PI3K. These findings underscore the scaffold's versatility and its potential for further structural modifications to improve efficacy and selectivity.

Another notable advancement is the application of 2-(1,3,4-Thiadiazol-2-yl)cyclopentan-1-ol in anti-inflammatory drug development. A recent preclinical study (2024) published in European Journal of Pharmacology showed that the compound significantly reduced the production of pro-inflammatory cytokines (e.g., TNF-α and IL-6) in murine macrophages. The researchers attributed this effect to the compound's ability to modulate the NF-κB signaling pathway, suggesting its potential as a novel anti-inflammatory agent with fewer side effects compared to traditional NSAIDs.

Despite these promising results, challenges remain in the clinical translation of 2-(1,3,4-Thiadiazol-2-yl)cyclopentan-1-ol. Pharmacokinetic studies indicate that the compound undergoes rapid metabolism in vivo, necessitating further optimization to enhance its metabolic stability. Additionally, toxicity profiles and long-term safety data are yet to be fully established. Future research directions may include the development of prodrug strategies or nanoformulations to address these limitations.

In conclusion, 2-(1,3,4-Thiadiazol-2-yl)cyclopentan-1-ol (CAS: 2171895-41-1) represents a highly versatile scaffold with broad therapeutic potential. Its recent advancements in synthesis, mechanistic studies, and biological evaluations highlight its significance in medicinal chemistry. Continued research efforts are expected to pave the way for its application in treating various diseases, from infections to cancer and inflammatory disorders.